Cas no 769073-83-8 (8-chloro-2,3-dihydro-1,4-benzodioxin-6-amine)

• Product Name: 8-chloro-2,3-dihydro-1,4-benzodioxin-6-amine
• CAS No: 769073-83-8
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD30080832
• CID: 4658700
• PubChem ID: 12823076
• Update Time: 2025-10-31

8-chloro-2,3-dihydro-1,4-benzodioxin-6-amine Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2,3-dihydro-1,4-benzodioxin-6-amine

• MDL： MFCD30080832
• Inchi： 1S/C8H8ClNO2/c9-6-3-5(10)4-7-8(6)12-2-1-11-7/h3-4H,1-2,10H2
• InChI Key： BPHSLNIDKYEFMN-UHFFFAOYSA-N
• SMILES： O1C2=C(Cl)C=C(N)C=C2OCC1

Additional information on 8-chloro-2,3-dihydro-1,4-benzodioxin-6-amine

Comprehensive Overview of 8-chloro-2,3-dihydro-1,4-benzodioxin-6-amine (CAS No. 769073-83-8)

8-chloro-2,3-dihydro-1,4-benzodioxin-6-amine, with the CAS number 769073-83-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the benzodioxin class, characterized by its unique molecular structure featuring a chloro-substituted amine group. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science. The compound's molecular formula and structural properties make it a valuable candidate for further exploration in various scientific domains.

One of the key reasons for the growing interest in 8-chloro-2,3-dihydro-1,4-benzodioxin-6-amine is its potential role in the development of novel therapeutic agents. Recent studies have highlighted its relevance in targeting specific biological pathways, making it a subject of interest for researchers focusing on central nervous system (CNS) disorders and inflammatory conditions. The compound's pharmacokinetic properties and bioavailability are currently under investigation, with preliminary data suggesting promising results. As the demand for innovative treatments rises, compounds like this are becoming pivotal in advancing medical science.

In addition to its pharmaceutical applications, CAS 769073-83-8 is also being explored for its utility in material chemistry. Its unique chemical stability and reactivity make it suitable for synthesizing advanced polymers and coatings. Industries are particularly interested in its potential to enhance the durability and performance of materials used in electronics and renewable energy sectors. This dual applicability in both life sciences and industrial applications underscores the compound's versatility and broad appeal.

The synthesis of 8-chloro-2,3-dihydro-1,4-benzodioxin-6-amine involves sophisticated organic chemistry techniques, including multi-step reactions and precise purification methods. Researchers emphasize the importance of optimizing these processes to improve yield and purity, which are critical for both research and commercial purposes. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis routes, aligning with global trends toward environmentally friendly practices.

From a market perspective, the demand for 769073-83-8 is expected to grow, driven by its expanding applications and the increasing focus on precision medicine. Analysts predict that the compound will play a significant role in the pharmaceutical pipeline, particularly in niche therapeutic areas. Furthermore, its potential in high-performance materials could open new avenues for industrial innovation, making it a compound to watch in the coming years.

For researchers and professionals seeking detailed information on 8-chloro-2,3-dihydro-1,4-benzodioxin-6-amine, it is essential to consult reliable scientific databases and peer-reviewed journals. The compound's safety profile and handling guidelines should also be thoroughly reviewed to ensure compliance with laboratory and industrial standards. As the scientific community continues to uncover its full potential, CAS 769073-83-8 remains a compelling subject of study and innovation.